Cas no 102342-85-8 (Malonic Acid-1,2,3-13C3)

Malonic Acid-1,2,3-13C3 Properties

Names and Identifiers

• Propanedioic-1,2,3-13C3acid
• MALONIC-13C3 ACID
• Malonic Acid-1,2,3-13C3
• Malonic acid-13C3
• (13C3)propanedioic acid
• 13C Labeled malonic acid
• Propanedioic acid-13C3
• MALONIC-13C3 ACID, 99 ATOM % 13C
• J-000676
• 13C Labeled malonic acid, Propanedioic acid-13C3
• SCHEMBL1332587
• (1,2,3-13C3)propanedioic acid
• Malonic acid-13C3, 99 atom % 13C
• 102342-85-8
• OFOBLEOULBTSOW-VMIGTVKRSA-N
• malonic-13C3 acid
• +Expand

• MDL： MFCD00084007
• InChIKey： OFOBLEOULBTSOW-VMIGTVKRSA-N
• Inchi： 1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)/i1+1,2+1,3+1
• SMILES： O[13C]([13CH2][13C](=O)O)=O

Computed Properties

• Exact Mass: 107.02102311g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 107.02102311g/mol
• Heavy Atom Count: 7
• Complexity: 83.1
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• Refractive Index: 1.478
• Melting Point: 132-135 °C (dec.) (lit.)
• Flash Point: Fahrenheit: 341.6 ° f < br / > Celsius: 172 ° C < br / >
• Solubility: DMSO, Methanol
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.546